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Compound Focus: SSR128129E
Cat. No.: S548012

SSR128129E Overview

SSR128129E is a first-in-class, orally available, small-molecule allosteric inhibitor of the Fibroblast Growth

Factor Receptor (FGFR) family. Its unique mechanism and activity profile are summarized below.

Molecular Characteristics

Attribute Description

Mechanism Allosteric inhibitor binding to extracellular FGFR domain [1] [2].
Binding Site Does not compete with FGF ligand; induces conformational change [1] [3].
Key Effect Inhibits FGF-induced receptor internalization and downstream signaling [1] [2].

Targets Pan-FGFR inhibitor (inhibits responses mediated by FGFR1, 2, 3, and 4) [4] [5].

Biological Activity in Cell Assays

Parameter Value | Observation Citation

FGFR1 ICso 1.9 uM (enzymatic assay) [4] [5]
[6]
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Parameter Value / Observation Citation

FGF2-induced EC Proliferation 31+1.6nM [4] [5]

ICs0

FGF2-induced EC Migration ICso 15.2+4.5nM [4] [5]

Inhibition of Lamellipodia Dose-dependent inhibition observed [5] [6]

Formation

Inhibition of FGFR1-4 Signaling Confirmed in various cell lines (e.g., HUVEC, PAE- [4]117]
hFGFR1)

Established Cell Assay Protocols

Here are the experimental details for key cell-based assays as described in the literature.

Cell Proliferation Assay [4] [7]

e Cell Lines: Porcine Aortic Endothelial (PAE) cells and various tumor cell lines (e.g., murine
pancreatic Panc02).

¢ Cell Seeding: 4,000 cells/well in 96-well microplates.

e Serum Starvation: Starve cells for 16 hours in medium containing 0.2% FBS before treatment.

e Treatment: Expose cells to mitogens (e.g., FGF2) and/or SSR128129E for 72 hours.

¢ Viability Readout: Use CellTiter 96 AQueous One Solution Cell Proliferation Assay (MTS) or similar.

e Controls: Use medium with 10% FBS as a positive control.

FGFR Phosphorylation / Downstream Signaling Assay [5] [6]

e Cell Lines: FGFR-expressing cells, such as Human Umbilical Vein Endothelial Cells (HUVECS) or
HEK?293 cells expressing FGFR2.
¢ Stimulation & Inhibition: Pre-treat cells with SSR128129E, then stimulate with FGF2 (e.g., 10-50
ng/mL) for 5-15 minutes to activate FGFR.
¢ Analysis: Use Western blot to detect phosphorylation of key signaling nodes:
o Phospho-FRS2 (FGFR substrate 2)
o Phospho-ERK1/2 (Extracellular signal-regulated kinases 1/2)
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The following diagram illustrates the allosteric inhibition mechanism and the key steps for analyzing

downstream signaling in a cell assay:

Frequently Asked Questions

What is the typical concentration range for SSR128129E in cell assays? Based on the ICso values,
effective concentrations in cell assays typically range from 15 nM to 100 nM for inhibiting FGF2-induced
processes like migration and proliferation [4] [5]. A concentration of around 100 nM is frequently used for

initial experiments [4].

How should I prepare a stock solution of SSR128129E? SSR128129E has high solubility in DMSO. A
common practice is to prepare a 69 mg/mL stock solution in DMSO, which is approximately 200 mM [4]
[7]. Always use fresh DMSO and ensure the powder is fully dissolved. For working solutions, dilute the

stock in the cell culture medium.

Does SSR128129E affect other Receptor Tyrosine Kinases (RTKs)? SSR128129E is noted for its
specificity. At its effective FGFR-inhibiting concentrations, it does not appear to affect other related

RTKSs [4]. This makes it a valuable tool for specifically dissecting FGF/FGFR signaling pathways.

Troubleshooting Guidance

While detailed protocols are available, here are key considerations for assay optimization based on the

compound's properties:

¢ Confirm FGF/FGFR Dependency: Ensure your cell model is responsive to FGF stimulation and
expresses the relevant FGFRs, as SSR128129E's efficacy depends on an active FGF/FGFR pathway
[5] [6].

¢ Validate Downstream Readouts: Include phosphorylation analysis of FRS2 and ERK1/2 by Western
blot to biochemically confirm pathway inhibition alongside phenotypic assays [5] [6].

e Optimize DMSO Concentration: When adding the compound from a DMSO stock, ensure the final
concentration of DMSO in the cell culture medium is low (typically <0.1%) and include a vehicle
control with the same DMSO concentration.

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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